Cas no 1361743-76-1 (3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid)

• Product Name: 3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361743-76-1
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4966261
• Update Time: 2025-06-22

3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H7Cl3FNO2/c14-8-1-2-9(15)13(16)12(8)7-4-18-5-10(17)6(7)3-11(19)20/h1-2,4-5H,3H2,(H,19,20)
• InChI Key： OYKHKDYOQILSII-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC=C(C=1CC(=O)O)F)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2
• Molecular Weight: 334.6

Additional information on 3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid

3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361743-76-1): An Overview of Its Synthesis, Properties, and Applications

3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361743-76-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with a fluoro group and a trichlorophenyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route begins with the preparation of 2,3,6-trichlorophenylboronic acid, which is then coupled with 4-bromoacetylpyridine using a palladium-catalyzed cross-coupling reaction. Subsequent fluorination of the pyridine ring using selective fluorinating agents such as Selectfluor® completes the synthesis. Recent advancements in catalytic methods and fluorination techniques have significantly improved the efficiency and scalability of this process.

The physical and chemical properties of 3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid are crucial for understanding its behavior in various environments. This compound is a white crystalline solid with a melting point of approximately 150°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The presence of the carboxylic acid group makes it amenable to esterification and amidation reactions, expanding its utility in synthetic chemistry.

In terms of biological activity, 3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid has shown promising results in several areas of research. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been found to inhibit the activity of certain kinases and proteases, which are key targets in the development of therapeutic agents for diseases such as cancer and neurodegenerative disorders. Additionally, its ability to modulate receptor signaling pathways has been explored in the context of drug discovery for inflammatory diseases.

The pharmacokinetic properties of 3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid are also an important aspect of its evaluation as a potential drug candidate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it demonstrates good tissue penetration and low toxicity. These properties make it an attractive candidate for further development into therapeutic agents.

The safety profile of 3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid has been extensively evaluated through various toxicological studies. In vitro assays have shown that it does not exhibit significant cytotoxicity at therapeutic concentrations. Animal studies have further confirmed its safety profile, with no observed adverse effects at doses relevant to human use. These findings support its potential for clinical applications.

In conclusion, 3-Fluoro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361743-76-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.